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Cat. No.: B1672490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fenbutatin oxide is an organotin miticide used to control a wide range of phytophagous mites.

[1][2][3] Its efficacy as a pesticide is rooted in its unique chemical structure and physical

characteristics. This technical guide provides an in-depth overview of the chemical and physical

properties of fenbutatin oxide, detailed experimental protocols for their determination, and

visualizations of its synthesis, mechanism of action, and degradation pathways to support

research and development activities.

Chemical and Physical Properties
The chemical and physical properties of fenbutatin oxide are summarized in the table below.

These properties are crucial for understanding its environmental fate, biological activity, and for

the development of analytical methods.
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Property Value Reference(s)

IUPAC Name
bis[tris(2-methyl-2-

phenylpropyl)tin] oxide
[3][4]

CAS Number 13356-08-6 [4]

Molecular Formula C₆₀H₇₈OSn₂ [4]

Molecular Weight 1052.68 g/mol [4]

Appearance
White crystalline solid with a

mild odor.
[5]

Melting Point 138-145 °C [5][6]

Boiling Point 235-240 °C at 0.05 mm Hg

Density 0.42 g/cm³

Vapor Pressure 1.8 x 10⁻¹¹ mm Hg at 25 °C

Water Solubility
Insoluble (~5 x 10⁻⁶ g/L at 23

°C)
[5]

Solubility in Organic Solvents

(at 23 °C)

Acetone: ~6 g/LBenzene: ~140

g/LDichloromethane: ~370 g/L
[5]

Partition Coefficient (log Kow) 5.2

Experimental Protocols
The determination of the physicochemical properties of fenbutatin oxide follows standardized

guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD) and the Collaborative International Pesticides Analytical Council

(CIPAC). Below are detailed methodologies for key experiments.

Melting Point Determination (OECD 102)
The melting point of fenbutatin oxide is determined using the capillary method.[6][7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/294.htm
https://openknowledge.fao.org/server/api/core/bitstreams/aa9a2403-a53c-48dd-a730-f74b4a2f62b7/content
https://openknowledge.fao.org/server/api/core/bitstreams/aa9a2403-a53c-48dd-a730-f74b4a2f62b7/content
https://openknowledge.fao.org/server/api/core/bitstreams/aa9a2403-a53c-48dd-a730-f74b4a2f62b7/content
https://openknowledge.fao.org/server/api/core/bitstreams/aa9a2403-a53c-48dd-a730-f74b4a2f62b7/content
https://www.inchem.org/documents/jmpr/jmpmono/v077pr28.htm
https://www.inchem.org/documents/jmpr/jmpmono/v077pr28.htm
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-102-kimyasallarin-testi---erime-noktasi---erime-araligi-icin-standart-test/
https://www.inchem.org/documents/jmpr/jmpmono/v077pr28.htm
https://www.inchem.org/documents/jmpr/jmpmono/v077pr28.htm
https://www.benchchem.com/product/b1672490?utm_src=pdf-body
https://www.benchchem.com/product/b1672490?utm_src=pdf-body
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-102-kimyasallarin-testi---erime-noktasi---erime-araligi-icin-standart-test/
https://www.acri.gov.tw/Uploads/Item/da51e0bf-473e-4f99-a450-1195049986fd.pdf
https://www.oecd.org/en/publications/test-no-102-melting-point-melting-range_9789264069527-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: A small amount of finely powdered fenbutatin oxide is introduced into

a capillary tube, which is then sealed at one end.

Apparatus: A melting point apparatus equipped with a heating block and a calibrated

thermometer or a digital temperature sensor is used.

Procedure: The capillary tube containing the sample is placed in the heating block. The

temperature is raised at a steady rate.

Observation: The temperatures at which the substance begins to melt and at which it is

completely molten are recorded to define the melting range.

Boiling Point Determination (OECD 103)
Due to its high boiling point and potential for decomposition, the boiling point of fenbutatin
oxide is determined under reduced pressure.[9][10][11] The dynamic method is suitable for this

purpose.

Apparatus: A dynamic boiling point apparatus, which measures the vapor-liquid equilibrium,

is used.

Procedure: The pressure in the apparatus is reduced to a specific value (e.g., 0.05 mm Hg).

The sample is heated, and the temperature at which boiling is observed is recorded.

Data Analysis: The boiling point at different pressures can be determined and extrapolated to

standard atmospheric pressure if necessary, although for substances like fenbutatin oxide,

the boiling point at reduced pressure is more relevant.

Density of Solids (OECD 109)
The density of fenbutatin oxide can be determined using a pycnometer.[12][13][14][15][16]

Apparatus: A gas pycnometer is used to measure the volume of the solid sample by

detecting the pressure change of a known volume of an inert gas.

Procedure: A weighed sample of fenbutatin oxide is placed in the pycnometer. The volume

is determined by measuring the displacement of the inert gas.
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Calculation: The density is calculated by dividing the mass of the sample by the measured

volume.

Water Solubility (OECD 105)
The flask method is suitable for determining the low water solubility of fenbutatin oxide.[2][17]

[18][19][20]

Procedure: An excess amount of fenbutatin oxide is added to a flask containing purified

water. The flask is agitated at a constant temperature (e.g., 23 °C) for a sufficient period to

reach equilibrium.

Sample Analysis: After equilibrium is reached, the solution is filtered to remove undissolved

solid. The concentration of fenbutatin oxide in the aqueous phase is then determined using

a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Vapor Pressure (OECD 104)
Given the very low vapor pressure of fenbutatin oxide, a gas saturation method is appropriate.

[1][21][22][23][24]

Apparatus: A stream of an inert gas is passed through a sample of fenbutatin oxide at a

known flow rate and constant temperature.

Procedure: The gas becomes saturated with the vapor of the substance. The amount of

substance transported by the gas is determined by trapping it and quantifying it using a

sensitive analytical technique (e.g., Gas Chromatography).

Calculation: The vapor pressure is calculated from the amount of substance transported and

the volume of gas passed.

Partition Coefficient (n-octanol/water) (OECD 117)
The n-octanol/water partition coefficient (Kow) is a key parameter for assessing the

environmental fate of a substance. The HPLC method is a common and efficient way to

determine this for compounds like fenbutatin oxide.[25][26][27][28][29]
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Principle: The retention time of a substance on a reversed-phase HPLC column is correlated

with its n-octanol/water partition coefficient.

Procedure: A series of reference compounds with known log Kow values are injected onto

the HPLC column to create a calibration curve of retention time versus log Kow. Fenbutatin
oxide is then injected under the same conditions, and its retention time is measured.

Calculation: The log Kow of fenbutatin oxide is determined by interpolating its retention time

on the calibration curve.

Analytical Methods for Residue Analysis
The determination of fenbutatin oxide residues in various matrices is crucial for regulatory

purposes and food safety. Common analytical techniques include Gas Chromatography (GC)

and High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).

A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by

HPLC-MS/MS analysis is a modern approach for determining fenbutatin oxide in diverse

samples like soil, tobacco, rice, milk, and pork.[30][31][32] The sample is first extracted with an

organic solvent, and the extract is then cleaned up using dispersive solid-phase extraction

before instrumental analysis.[30][31][32]

For analysis by GC, fenbutatin oxide, due to its low volatility, requires derivatization.[33] The

sample extract is reacted with a reagent like ethyl magnesium bromide to form a more volatile

derivative that can be analyzed by GC, often with a flame photometric detector (FPD).[33]

Signaling Pathways and Workflows
Synthesis Workflow
The commercial synthesis of fenbutatin oxide is a multi-step process that involves the

formation of an organotin compound followed by controlled hydrolysis and condensation.[3]
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Synthesis of Fenbutatin Oxide

Tris(2-methyl-2-phenylpropyl)tin Reaction in Organic Solvent
(e.g., Toluene)

Anhydrous Conditions Dehydration with
Dehydrating Agent

Heating and Stirring for
Oxidation & Condensation

Purification
(Filtration & Solvent Evaporation) Fenbutatin Oxide

Click to download full resolution via product page

Caption: Commercial synthesis workflow of fenbutatin oxide.

Mechanism of Action: Inhibition of Mitochondrial ATP
Synthase
Fenbutatin oxide exerts its miticidal effect by inhibiting oxidative phosphorylation.[3]

Specifically, it targets and inhibits mitochondrial ATP synthase (also known as Complex V) in

the electron transport chain.[3][34] This disruption of ATP production leads to cellular energy

depletion and ultimately, the death of the mite.
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Mitochondrial Electron Transport Chain

Inhibition by Fenbutatin Oxide
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Caption: Mechanism of action of fenbutatin oxide via inhibition of ATP synthase.
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Degradation Pathway
Fenbutatin oxide can degrade in the environment through hydrolysis and photolysis. In the

presence of water, it can slowly hydrolyze to tris(2-methyl-2-phenylpropyl)tin hydroxide.[5]

Further degradation can lead to the cleavage of the tin-carbon bonds, forming dihydroxybis(2-

methyl-2-phenylpropyl)stannane and eventually inorganic tin.[35]

Environmental Degradation of Fenbutatin Oxide

Fenbutatin Oxide
(C₆₀H₇₈OSn₂)

Tris(2-methyl-2-phenylpropyl)tin Hydroxide

Hydrolysis

Dihydroxybis(2-methyl-2-phenylpropyl)stannane

Further Degradation

2-methyl-2-phenylpropyl Stannoic Acid

 

Inorganic Tin

Click to download full resolution via product page

Caption: Environmental degradation pathway of fenbutatin oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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